Cas no 1805407-98-0 (Ethyl 4-bromo-5-cyano-2-formylphenylacetate)

• Product Name: Ethyl 4-bromo-5-cyano-2-formylphenylacetate
• CAS No: 1805407-98-0
• MF: C₁₂H₁₀BrNO₃
• MW: 296.11670255661
• CID: 4943729
• Update Time: 2025-05-19

Ethyl 4-bromo-5-cyano-2-formylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-5-cyano-2-formylphenylacetate
• ethyl 2-(4-bromo-5-cyano-2-formylphenyl)acetate

• Inchi： 1S/C12H10BrNO3/c1-2-17-12(16)5-8-3-9(6-14)11(13)4-10(8)7-15/h3-4,7H,2,5H2,1H3
• InChI Key： BXNBIBFEZXHLQI-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC(=C(C=O)C=1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 336
• XLogP3: 1.9
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 4-bromo-5-cyano-2-formylphenylacetate

Ethyl 4-bromo-5-cyano-2-formylphenylacetate (CAS No. 1805407-98-0): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-bromo-5-cyano-2-formylphenylacetate (CAS No. 1805407-98-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural features and potential applications. This compound, characterized by its bromo and cyano substituents alongside a formyl group, serves as a crucial intermediate in the synthesis of various biologically active molecules.

The presence of the bromo atom in Ethyl 4-bromo-5-cyano-2-formylphenylacetate makes it an attractive candidate for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are widely employed in the construction of complex molecular architectures, particularly in the development of novel therapeutic agents. The cyano group introduces a polar character to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets.

The formyl group present in the compound is particularly valuable for condensation reactions, enabling the formation of amides, imines, and other heterocyclic structures. These transformations are pivotal in medicinal chemistry for generating derivatives with enhanced pharmacological properties. Recent studies have highlighted the utility of Ethyl 4-bromo-5-cyano-2-formylphenylacetate in the synthesis of kinase inhibitors, which are increasingly becoming a cornerstone in targeted cancer therapies.

In the realm of drug discovery, Ethyl 4-bromo-5-cyano-2-formylphenylacetate has been utilized to develop novel compounds targeting various disease pathways. For instance, researchers have leveraged its structural framework to create inhibitors of tyrosine kinases, which play a critical role in signal transduction pathways associated with inflammation and cancer progression. The< strong>bromo and cyano substituents provide handles for further derivatization, allowing chemists to fine-tune the pharmacokinetic and pharmacodynamic profiles of these inhibitors.

The formyl group has also been exploited for the synthesis of protease inhibitors, which are essential in managing conditions such as HIV/AIDS and cystic fibrosis. By incorporating Ethyl 4-bromo-5-cyano-2-formylphenylacetate into these synthetic pathways, scientists have been able to develop more potent and selective inhibitors with improved binding affinities to their target enzymes.

Moreover, Ethyl 4-bromo-5-cyano-2-formylphenylacetate has found applications in the development of antimicrobial agents. The combination of the< strong>bromo,< strong>cyano, and< strong>formyl groups creates a scaffold that can be modified to interact with bacterial cell walls or enzymes, disrupting essential metabolic processes. This has led to the discovery of novel compounds with promising activity against resistant bacterial strains.

The compound's versatility extends to its use in materials science, where it has been employed in the synthesis of functional polymers and coatings. The< strong>bromo group allows for polymerization reactions, while the< strong>cyano and< strong>formyl groups contribute to specific material properties such as thermal stability and mechanical strength.

In conclusion, Ethyl 4-bromo-5-cyano-2-formylphenylacetate (CAS No. 1805407-98-0) is a multifaceted intermediate with broad applications across pharmaceuticals and materials science. Its unique structural features enable a wide range of chemical transformations, making it an indispensable tool for synthetic chemists. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of chemical innovation.